2-[(8S,13S,14S,17R)-17-Hydroxy-13-methyl-3-oxo-1,2,4,6,7,8,12,14,15,16-decahydrocyclopenta[a]phenanthren-17-yl]acetonitrile
2-[(8S,13S,14S,17R)-17-Hydroxy-13-methyl-3-oxo-1,2,4,6,7,8,12,14,15,16-decahydrocyclopenta[a]phenanthren-17-yl]acetonitrile
Dienogest impurity
Brand Name:
Vulcanchem
CAS No.:
106111-42-6
VCID:
VC0195083
InChI:
InChI=1S/C20H25NO2/c1-19-8-6-16-15-5-3-14(22)12-13(15)2-4-17(16)18(19)7-9-20(19,23)10-11-21/h6,17-18,23H,2-5,7-10,12H2,1H3/t17-,18+,19+,20-/m1/s1
SMILES:
CC12CC=C3C(C1CCC2(CC#N)O)CCC4=C3CCC(=O)C4
Molecular Formula:
C20H25NO2
Molecular Weight:
311.4 g/mol
2-[(8S,13S,14S,17R)-17-Hydroxy-13-methyl-3-oxo-1,2,4,6,7,8,12,14,15,16-decahydrocyclopenta[a]phenanthren-17-yl]acetonitrile
CAS No.: 106111-42-6
Impurities
VCID: VC0195083
Molecular Formula: C20H25NO2
Molecular Weight: 311.4 g/mol
Purity: > 95%
CAS No. | 106111-42-6 |
---|---|
Product Name | 2-[(8S,13S,14S,17R)-17-Hydroxy-13-methyl-3-oxo-1,2,4,6,7,8,12,14,15,16-decahydrocyclopenta[a]phenanthren-17-yl]acetonitrile |
Molecular Formula | C20H25NO2 |
Molecular Weight | 311.4 g/mol |
IUPAC Name | 2-[(8S,13S,14S,17R)-17-hydroxy-13-methyl-3-oxo-1,2,4,6,7,8,12,14,15,16-decahydrocyclopenta[a]phenanthren-17-yl]acetonitrile |
Standard InChI | InChI=1S/C20H25NO2/c1-19-8-6-16-15-5-3-14(22)12-13(15)2-4-17(16)18(19)7-9-20(19,23)10-11-21/h6,17-18,23H,2-5,7-10,12H2,1H3/t17-,18+,19+,20-/m1/s1 |
Standard InChIKey | WUQMVSOZWZOUJR-FUMNGEBKSA-N |
Isomeric SMILES | C[C@]12CC=C3[C@H]([C@@H]1CC[C@]2(CC#N)O)CCC4=C3CCC(=O)C4 |
SMILES | CC12CC=C3C(C1CCC2(CC#N)O)CCC4=C3CCC(=O)C4 |
Canonical SMILES | CC12CC=C3C(C1CCC2(CC#N)O)CCC4=C3CCC(=O)C4 |
Appearance | Off-White to Pale Yellow Solid |
Melting Point | 126-130°C |
Description | Dienogest impurity |
Purity | > 95% |
Quantity | Milligrams-Grams |
Synonyms | (17α)-17-Hydroxy-3-oxo-19-norpregna-5(10),9(11)-diene-21-nitrile |
PubChem Compound | 15158996 |
Last Modified | Nov 11 2021 |
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